Cas no 150536-26-8 (Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-)
150536-26-8 structure
Product Name:Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-
CAS No:150536-26-8
MF:C9H15NO2
MW:169.220902681351
CID:99855
PubChem ID:15148620
Update Time:2025-04-18
Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-
- Isoxazole, 4-(3-methoxypropyl)-3,5-dimethyl- (9CI)
- 4-(3-Methoxypropyl)-3,5-dimethylisoxazole
- 4-(3-METHOXYPROPYL)-3,5-DIMETHYL-1,2-OXAZOLE
- Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl-(9ci)
- 150536-26-8
-
- Inchi: 1S/C9H15NO2/c1-7-9(5-4-6-11-3)8(2)12-10-7/h4-6H2,1-3H3
- InChI Key: FWUYSTXHJKRWCL-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(C)=N1)CCCOC
Computed Properties
- Exact Mass: 169.11035
- Monoisotopic Mass: 169.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.3Ų
Experimental Properties
- PSA: 35.26
Isoxazole,4-(3-methoxypropyl)-3,5-dimethyl- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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